molecular formula C10H13BrO2 B8513905 4-Bromo-2-(1-hydroxy-2-methylpropyl)phenol

4-Bromo-2-(1-hydroxy-2-methylpropyl)phenol

Cat. No. B8513905
M. Wt: 245.11 g/mol
InChI Key: NJSLLOVFMCUYDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-2-(1-hydroxy-2-methylpropyl)phenol is a useful research compound. Its molecular formula is C10H13BrO2 and its molecular weight is 245.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Bromo-2-(1-hydroxy-2-methylpropyl)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Bromo-2-(1-hydroxy-2-methylpropyl)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H13BrO2

Molecular Weight

245.11 g/mol

IUPAC Name

4-bromo-2-(1-hydroxy-2-methylpropyl)phenol

InChI

InChI=1S/C10H13BrO2/c1-6(2)10(13)8-5-7(11)3-4-9(8)12/h3-6,10,12-13H,1-2H3

InChI Key

NJSLLOVFMCUYDO-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C1=C(C=CC(=C1)Br)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 5-bromo-2-hydroxybenzaldehyde (4.00 g, 19.9 mmol) in Et2O (40.0 mL) and THF (10.0 mL) was added dropwise to the isopropylmagnesium chloride (2 M in Et2O, 29.8 mL, 59.7 mmol) at ambient temperature. The reaction was stirred for about 15 min then MeOH (5 mL) was added followed by saturated aqueous NH4Cl and 1 N HCl. The reaction was extracted with EtOAc and then the combined organic layers were extracted with brine, dried over MgSO4, filtered, and evaporated to give the title compound as an oil (5.96 g, >100% yield). NMR showed some EtOAc but it was used as is the next step: 1H NMR (DMSO-d6, δ) 0.87 (3H, d), 1.03 (3H, d), 2.06 (1H, m), 2.77 (1H, s), 4.49 (1H, d), 6.78 (1H, d), 7.02 (1H, s), 7.25 (1H, dd), 8.11 (1H, s)
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
29.8 mL
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Four
Yield
100%

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